Cas no 933791-33-4 (2-[6-(hydroxymethyl)-2-pyridyl]propan-2-ol)

2-[6-(hydroxymethyl)-2-pyridyl]propan-2-ol structure
933791-33-4 structure
Product Name:2-[6-(hydroxymethyl)-2-pyridyl]propan-2-ol
CAS No:933791-33-4
MF:C9H13NO2
MW:167.205022573471
MDL:MFCD11046664
CID:2084190
PubChem ID:19104316
Update Time:2024-10-26

2-[6-(hydroxymethyl)-2-pyridyl]propan-2-ol Chemical and Physical Properties

Names and Identifiers

    • a2,a2-dimethyl-2,6-Pyridinedimethanol
    • 2-(6-(HYDROXYMETHYL)PYRIDIN-2-YL)PROPAN-2-OL
    • 2-[6-(hydroxymethyl)pyridin-2-yl]propan-2-ol
    • α2,α2-Dimethyl-2,6-pyridinedimethanol (ACI)
    • 2-Hydroxymethyl-6-(1-hydroxy-1-methylethyl)pyridine
    • 2-[6-(hydroxymethyl)-2-pyridyl]propan-2-ol
    • alpha,alpha-Dimethyl-2,6-pyridinedimethanol
    • CS-0129368
    • AKOS006307614
    • DTXSID70598126
    • SCHEMBL536688
    • SB84583
    • SY238322
    • MFCD11046664
    • 2-[6-(Hydroxymethyl)-2-pyridyl]-2-propanol
    • XYZUUYCGBQQGRC-UHFFFAOYSA-N
    • BS-42990
    • DB-291907
    • 933791-33-4
    • MDL: MFCD11046664
    • Inchi: 1S/C9H13NO2/c1-9(2,12)8-5-3-4-7(6-11)10-8/h3-5,11-12H,6H2,1-2H3
    • InChI Key: XYZUUYCGBQQGRC-UHFFFAOYSA-N
    • SMILES: OCC1C=CC=C(C(C)(C)O)N=1

Computed Properties

  • Exact Mass: 167.094628657g/mol
  • Monoisotopic Mass: 167.094628657g/mol
  • Isotope Atom Count: 0
  • Hydrogen Bond Donor Count: 2
  • Hydrogen Bond Acceptor Count: 3
  • Heavy Atom Count: 12
  • Rotatable Bond Count: 2
  • Complexity: 148
  • Covalently-Bonded Unit Count: 1
  • Defined Atom Stereocenter Count: 0
  • Undefined Atom Stereocenter Count : 0
  • Defined Bond Stereocenter Count: 0
  • Undefined Bond Stereocenter Count: 0
  • XLogP3: -0.3
  • Topological Polar Surface Area: 53.4Ų

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2-[6-(hydroxymethyl)-2-pyridyl]propan-2-ol Production Method

Production Method 1

Reaction Conditions
1.1 Solvents: Diethyl ether ,  Toluene ;  0 °C; 2 h, reflux
1.2 Reagents: Water ;  rt
Reference
Chiral imine copper chloride-catalyzed enantioselective desymmetrization of 2-substituted 1,2,3-propanetriols
Jung, Byunghyuck; Kang, Sung Ho, Proceedings of the National Academy of Sciences of the United States of America, 2007, 104(5), 1471-1475

Production Method 2

Reaction Conditions
Reference
Processes for preparing aminopyrimidine compounds
, World Intellectual Property Organization, , ,

Production Method 3

Reaction Conditions
1.1 Solvents: Tetrahydrofuran ;  30 min, 0 °C; 0 °C → rt; 3 h, rt
1.2 Reagents: Ammonium chloride Solvents: Water
Reference
Dosing with an azolopyrimidine compound for treating a disease or disorder
, World Intellectual Property Organization, , ,

Production Method 4

Reaction Conditions
1.1 Solvents: Toluene ,  Tetrahydrofuran ;  0 °C → rt; 16 h, rt
1.2 Reagents: Ammonium chloride ;  rt
Reference
Triazolo[4,5-d]pyramidine derivatives, their preparation, and use as purine receptor antagonists for treating movement disorders and other diseases
, World Intellectual Property Organization, , ,

Production Method 5

Reaction Conditions
1.1 Solvents: Diethyl ether ,  Tetrahydrofuran ;  0 °C; 0 °C → rt; 3 h, rt; rt → 0 °C
1.2 Reagents: Hydrochloric acid Solvents: Water ;  0 °C
Reference
Adenosine receptor binding compounds and methods of treatment of proliferation disorder such as cancer using them
, World Intellectual Property Organization, , ,

Production Method 6

Reaction Conditions
Reference
Preparation of nitrogen-containing compounds as A2aR or A2bR inhibitors for treatment/prevention of A2aR or A2bR receptor-related diseases
, China, , ,

Production Method 7

Reaction Conditions
Reference
Triazolo[4,5-d]pyramidine derivatives and their use as purine receptor antagonists
, United States, , ,

Production Method 8

Reaction Conditions
1.1 Solvents: Diethyl ether ,  Water ;  0 °C; 3 h, rt
1.2 Reagents: Ammonium chloride Solvents: Water ;  rt
Reference
Diaminopyrazolo[1,5-a]pyrimidine-6-carbonitrile compounds as adenosine 2a receptor and adenosine 2b receptor antagonist and preparation thereof
, World Intellectual Property Organization, , ,

Production Method 9

Reaction Conditions
1.1 Solvents: Diethyl ether ,  Tetrahydrofuran ;  30 min, 0 °C; 0 °C → rt; 3 h, rt
1.2 Reagents: Ammonium chloride Solvents: Water
Reference
Solid forms of an azolopyrimidine compound
, World Intellectual Property Organization, , ,

Production Method 10

Reaction Conditions
1.1 Solvents: Diethyl ether ,  Tetrahydrofuran ;  30 min, 0 °C; 0 °C → rt; 3 h, rt
1.2 Reagents: Ammonium chloride Solvents: Ethyl acetate ,  Water ;  rt
Reference
Quinazoline-pyridine derivatives for the treatment of cancer-related disorders and their preparation
, World Intellectual Property Organization, , ,

Production Method 11

Reaction Conditions
1.1 Solvents: Diethyl ether ;  3 h, 0 °C; 0 °C → rt; 3 h, rt
1.2 Reagents: Ammonium chloride Solvents: Water
Reference
Preparation of azolopyrimidine for the treatment of cancer and immune related disorders
, World Intellectual Property Organization, , ,

Production Method 12

Reaction Conditions
1.1 Solvents: Tetrahydrofuran ;  0 °C; 0 °C → rt; 4 h, rt
1.2 Reagents: Ammonium chloride Solvents: Water
Reference
Pyrimidine or pyridine and heterocyclic adenosine receptor inhibitor, preparation method therefor and use thereof
, World Intellectual Property Organization, , ,

Production Method 13

Reaction Conditions
1.1 Solvents: Tetrahydrofuran ;  0 °C; 0 °C → rt; 18 h, rt; rt → 0 °C
1.2 Reagents: Ammonium chloride Solvents: Water ;  neutralized
Reference
Substituted pyrimidine or pyridine amine derivatives as adenosine A2A/A2B receptor inhibitors and their preparation, pharmaceutical compositions and use in the treatment of cancer
, World Intellectual Property Organization, , ,

Production Method 14

Reaction Conditions
Reference
Polymorph and application of pyrimidine derivative and pharmaceutically acceptable salt thereof
, World Intellectual Property Organization, , ,

Production Method 15

Reaction Conditions
1.1 Solvents: Diethyl ether ,  Tetrahydrofuran ;  30 min, 0 °C; 0 °C → rt; 3 h, rt
1.2 Reagents: Ethyl acetate ,  Ammonium chloride Solvents: Water
Reference
Development of a Scalable and Practical Synthesis of AB928, a Dual A2a/A2b Receptor Antagonist
Sharif, Ehesan U. ; Miles, Dillon H.; Rosen, Brandon R. ; Jeffrey, Jenna L.; Debien, Laurent P. P.; et al, Organic Process Research & Development, 2020, 24(7), 1254-1261

2-[6-(hydroxymethyl)-2-pyridyl]propan-2-ol Raw materials

2-[6-(hydroxymethyl)-2-pyridyl]propan-2-ol Preparation Products

2-[6-(hydroxymethyl)-2-pyridyl]propan-2-ol Suppliers

Amadis Chemical Company Limited
Gold Member
Audited Supplier Audited Supplier
(CAS:933791-33-4)2-[6-(hydroxymethyl)-2-pyridyl]propan-2-ol
Order Number:A844574
Stock Status:in Stock
Quantity:10g
Purity:99%
Pricing Information Last Updated:Friday, 30 August 2024 07:03
Price ($):812.0
Email:sales@amadischem.com
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Amadis Chemical Company Limited
(CAS:933791-33-4)2-[6-(hydroxymethyl)-2-pyridyl]propan-2-ol
A844574
Purity:99%
Quantity:10g
Price ($):812.0
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